Cas no 1203952-88-8 (methyl 3-(trifluoromethyl)isonicotinate)

methyl 3-(trifluoromethyl)isonicotinate structure
1203952-88-8 structure
Product Name:methyl 3-(trifluoromethyl)isonicotinate
CAS No:1203952-88-8
MF:C8H6F3NO2
MW:205.133952617645
MDL:MFCD14698095
CID:1074311
PubChem ID:46311187
Update Time:2025-04-20

methyl 3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
    • AG-L-58143
    • CTK6J0916
    • GE-0233
    • methyl 3-(trifluoromethyl)isonicotinate
    • methyltrifluoromethylpyridinecarboxylate
    • SureCN1417630
    • methyl3-(trifluoromethyl)isonicotinate
    • methyl 3-(trifluoromethyl)-4-pyridinecarboxylate
    • DTXSID50673228
    • 1203952-88-8
    • AKOS005765978
    • MFCD14698095
    • SCHEMBL1417630
    • DB-084650
    • J-522104
    • CS-0453933
    • SB13752
    • MDL: MFCD14698095
    • Inchi: 1S/C8H6F3NO2/c1-14-7(13)5-2-3-12-4-6(5)8(9,10)11/h2-4H,1H3
    • InChI Key: GTTUAWQPZYOVBF-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1C(=O)OC)(F)F

Computed Properties

  • Exact Mass: 205.03508
  • Monoisotopic Mass: 205.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 39.19

methyl 3-(trifluoromethyl)isonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M047970-250mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
1203952-88-8
250mg
$ 380.00 2022-06-04
TRC
M047970-500mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
1203952-88-8
500mg
$ 630.00 2022-06-04
Apollo Scientific
PC200197-500mg
Methyl 3-(trifluoromethyl)isonicotinate
1203952-88-8
500mg
£220.00 2024-05-22
Apollo Scientific
PC200197-1g
Methyl 3-(trifluoromethyl)isonicotinate
1203952-88-8
1g
£298.00 2024-05-22
abcr
AB338439-500 mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, 95%; .
1203952-88-8 95%
500mg
€315.00 2023-06-21
abcr
AB338439-1 g
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, 95%; .
1203952-88-8 95%
1g
€478.80 2023-06-21
Matrix Scientific
056440-500mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%
1203952-88-8 >95%
500mg
$295.00 2021-06-27
Matrix Scientific
056440-1g
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%
1203952-88-8 >95%
1g
$401.00 2021-06-27
Matrix Scientific
056440-5g
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%
1203952-88-8 >95%
5g
$1,212.00 2021-06-27
Key Organics Ltd
GE-0233-1MG
methyl 3-(trifluoromethyl)pyridine-4-carboxylate
1203952-88-8 >95%
1mg
£37.00 2025-02-08

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